Cas no 2228447-79-6 (1-amino-5-(1H-indol-3-yl)pentan-3-one)

• Product Name: 1-amino-5-(1H-indol-3-yl)pentan-3-one
• CAS No: 2228447-79-6
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6435227
• PubChem ID: 165649852
• Update Time: 2025-05-25

1-amino-5-(1H-indol-3-yl)pentan-3-one Chemical and Physical Properties

Names and Identifiers

• 1-amino-5-(1H-indol-3-yl)pentan-3-one
• 2228447-79-6
• EN300-1791435

• Inchi： 1S/C13H16N2O/c14-8-7-11(16)6-5-10-9-15-13-4-2-1-3-12(10)13/h1-4,9,15H,5-8,14H2
• InChI Key： OHADVWLYXGJSKH-UHFFFAOYSA-N
• SMILES： O=C(CCN)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.9Ų

Additional information on 1-amino-5-(1H-indol-3-yl)pentan-3-one

1-Amino-5-(1H-Indol-3-Yl)Pentan-3-One: A Comprehensive Overview

1-Amino-5-(1H-indol-3-yl)pentan-3-one (CAS No: 2228447-79-6) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, often referred to as Indoline Derivative, is characterized by its unique structure, which combines an indole moiety with an amino group and a ketone functional group. The indole ring, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is a hallmark of many bioactive compounds, making 1-amino-5-(1H-indol-3-yl)pentan-3-one a promising candidate for various applications.

Recent studies have highlighted the potential of 1-amino-5-(1H-indol-3-yl)pentan-3-one in drug discovery, particularly in the development of neuroprotective agents and anticancer drugs. The indole moiety is known to exhibit significant biological activity, and the presence of the amino group further enhances its reactivity and bioavailability. Researchers have explored the compound's ability to modulate cellular signaling pathways, such as the PI3K/AKT/mTOR pathway, which is crucial in regulating cell survival, growth, and proliferation.

In addition to its pharmacological applications, 1-amino-5-(1H-indol-3-yl)pentan-3-one has shown promise in the field of materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in synthetic methods have enabled the scalable production of this compound, paving the way for its integration into next-generation electronic devices.

The synthesis of 1-amino-5-(1H-indol-3-yl)pentan-3-one involves a multi-step process that typically begins with the preparation of the indole derivative followed by selective functionalization to introduce the amino and ketone groups. One of the most efficient methods reported in recent literature involves a Stork enamine alkylation approach, which allows for precise control over the stereochemistry and regioselectivity of the product. This method has been optimized to achieve high yields and excellent purity, making it suitable for large-scale production.

From a structural standpoint, 1-amino-5-(1H-indol-3-y l)pentan - 3 - one exhibits a remarkable balance between rigidity and flexibility. The indole ring provides structural rigidity, while the pentanone backbone introduces flexibility, enabling the molecule to adopt various conformations. This conformational flexibility is critical for its interactions with biological targets and its ability to participate in chemical reactions.

One of the most exciting developments involving this compound is its role in enzyme inhibition studies. Researchers have demonstrated that 1-amino - 5 - ( 1 H - indol - 3 - yl ) pentan - 3 - one can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory diseases like arthritis and cancer. The compound's ability to modulate these enzymes suggests its potential as a lead molecule for developing anti-inflammatory therapies.

Furthermore, recent computational studies have provided insights into the molecular interactions that govern the bioactivity of this compound. Using advanced molecular docking techniques, scientists have identified key residues on target proteins that interact with 1-amino - 5 - ( 1 H - indol - 3 - yl ) pentan - 3 - one, shedding light on its mechanism of action at the molecular level.

In conclusion, CAS No: 2228447 - 79 - 6, or 1-amino - 5 -( 1 H-indol - 3 yl ) pentan - 3 one, represents a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with its diverse biological activities and electronic properties, positions it as a valuable tool in both academic research and industrial applications.